Cas no 760941-22-8 ((R)-3-Amino-3-(3-thienyl)-propionicacid)

• Product Name: (R)-3-Amino-3-(3-thienyl)-propionicacid
• CAS No: 760941-22-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD04113663
• CID: 68772
• PubChem ID: 2761788
• Update Time: 2025-06-08

(R)-3-Amino-3-(3-thienyl)-propionicacid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(thiophen-3-yl)propanoic acid
• (3R)-3-amino-3-thiophen-3-ylpropanoic acid
• (R)-3-Amino-3-(3-thienyl)-propionic acid
• (R)-3-AMINO-3-(3-THIENYL)PROPIONIC ACID,
• (R)-3-Amino-3-(3-thienyl)propanoicacid
• (R)-beta-Amino-3-thiophenepropanoic acid
• EN300-1287113
• (R)-3-Amino-3-(thiophen-3-yl)propanoicacid
• 760941-22-8
• PS-12498
• DTXSID10375918
• AKOS010393200
• (R)-3-Amino-3-(3-thienyl)propionic acid
• (r)-3-amino-3-(3-thienyl)propanoic acid
• (3R)-3-AMINO-3-(THIOPHEN-3-YL)PROPANOIC ACID
• H-Gly(3-Thienyl)-(C#CH2)OH
• CS-0179115
• MFCD04113663
• DB-075062
• A12829
• (R)-3-Amino-3-(3-thienyl)-propionicacid

• MDL： MFCD04113663
• Inchi： 1S/C7H9NO2S/c8-6(3-7(9)10)5-1-2-11-4-5/h1-2,4,6H,3,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： UPDVATYZQLTZOZ-ZCFIWIBFSA-N
• SMILES： S1C=CC(=C1)[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 332.7°C at 760 mmHg
• Flash Point: 155°C
• Refractive Index: 1.606
• PSA: 91.56000
• LogP: 1.92290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-3-(3-thienyl)-propionicacid

Introduction to (R)-3-Amino-3-(3-thienyl)-propionic Acid (CAS No. 760941-22-8)

(R)-3-Amino-3-(3-thienyl)-propionic acid, identified by its Chemical Abstracts Service (CAS) number 760941-22-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and molecular recognition. The presence of both an amino group and a thiophene ring in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's stereochemistry, specifically the (R) configuration, plays a crucial role in its biological activity. In pharmaceutical research, enantiopure compounds are often preferred because they can exhibit different pharmacological profiles compared to their racemic counterparts. This specificity is particularly important in the development of chiral drugs, where the (R) form may demonstrate enhanced efficacy or reduced side effects. The thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the molecule's overall stability and reactivity, enabling diverse functionalization strategies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (R)-3-amino-3-(3-thienyl)-propionic acid. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with the growing emphasis on green chemistry principles.

In the realm of medicinal chemistry, this compound has been explored as a building block for various therapeutic agents. Its structural features make it a versatile precursor for designing molecules targeting specific biological pathways. For instance, the amino group can be coupled with carboxylic acid derivatives via amide bond formation, while the thiophene ring can undergo further functionalization to introduce additional pharmacophores. Such modifications have led to the discovery of novel compounds with potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

The utility of (R)-3-amino-3-(3-thienyl)-propionic acid extends beyond drug synthesis; it also finds applications in materials science and catalysis. The thiophene ring's electronic properties make it suitable for use in organic electronics, including conductive polymers and light-emitting diodes (LEDs). Additionally, its chiral nature has been leveraged in asymmetric catalysis, where it serves as a ligand or co-catalyst to enhance the enantioselectivity of reactions.

Current research efforts are focused on expanding the chemical space accessible through derivatives of 760941-22-8. By integrating machine learning and computational chemistry tools, scientists are identifying new synthetic routes and predicting the biological activity of modified analogs with unprecedented speed. This interdisciplinary approach is accelerating the discovery process and paving the way for next-generation therapeutics.

The growing interest in thiophene-based compounds is also driven by their role in developing sustainable agrochemicals. The structural motifs present in (R)-3-amino-3-(3-thienyl)-propionic acid are found in several commercially available pesticides and herbicides, highlighting its importance in this sector. Future research aims to harness these properties to create environmentally friendly alternatives that minimize ecological impact while maintaining efficacy.

In summary, (R)-3-amino-3-(3-thienyl)-propionic acid represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, coupled with advancements in synthetic chemistry and computational biology, position it as a cornerstone molecule for innovation. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping the future of pharmaceuticals and materials science.